Cas no 850936-81-1 (2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 850936-81-1
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6321475
• PubChem ID: 2155703
• Update Time: 2025-06-18

2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• SR-01000907141
• AKOS001783455
• 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• 850936-81-1
• F0594-0111
• 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• SR-01000907141-1
• 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C21H22N4O3S/c1-27-18-9-7-16(8-10-18)20-22-23-21(28-20)29-15-19(26)25-13-11-24(12-14-25)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key： XGYYFIANGIFREP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)OC)O1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 850936-81-1)

2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 850936-81-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of multiple pharmacophoric groups in its molecular structure, including a 4-methoxyphenyl moiety and a 4-phenylpiperazin-1-yl substituent, contributes to its potential as a lead compound in drug discovery efforts.

The 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl fragment is particularly noteworthy, as it introduces a sulfanyl group linked to an oxadiazole ring. This structural motif is known to enhance the binding affinity and selectivity of compounds towards various biological targets. The oxadiazole ring itself is a heterocyclic scaffold that has been widely explored in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions. In particular, oxadiazole derivatives have shown efficacy in treating inflammatory diseases, infectious disorders, and neurological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 4-methoxyphenyl group in the molecule is believed to play a crucial role in stabilizing interactions with target proteins through hydrophobic and π-stacking interactions. Meanwhile, the 4-phenylpiperazin-1-yl moiety is often associated with central nervous system (CNS) activity, making this compound a potential candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of this compound is its dual functionality. The sulfanyl group can participate in hydrogen bonding or metal coordination interactions, while the oxadiazole ring provides a rigid scaffold for optimal positioning within the binding pocket of a target enzyme or receptor. This dual nature makes it an attractive candidate for designing molecules with enhanced pharmacological properties. Additionally, the presence of both aromatic and aliphatic components in its structure allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

In the context of current research trends, there is growing evidence suggesting that combining multiple pharmacophoric elements can lead to synergistic effects, improving therapeutic outcomes. The 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one structure exemplifies this principle by integrating several key functional groups that are known to interact favorably with biological targets. For instance, studies have shown that piperazine derivatives can modulate neurotransmitter systems by acting as partial agonists or antagonists at various receptors.

The 5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl part of the molecule has been particularly studied for its potential anti-inflammatory effects. Oxadiazole derivatives are known to inhibit enzymes such as lipoxygenase and cyclooxygenase, which are central players in the inflammatory response. By targeting these enzymes, compounds containing this scaffold can reduce inflammation without the side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the sulfanyl group may enhance bioavailability by improving solubility in aqueous environments.

The 4-methoxyphenyl group contributes to the compound's ability to cross the blood-brain barrier (BBB), which is essential for CNS drug development. This moiety is often found in psychoactive drugs due to its ability to interact with lipophilic regions of transporter proteins responsible for BBB penetration. In contrast, the 4-phenylpiperazin-1-y l substituent adds another layer of complexity by influencing receptor binding affinity and duration of action. This combination makes it possible to design molecules that exhibit prolonged efficacy while minimizing off-target effects.

Recent experimental studies have demonstrated that derivatives of this class can exhibit significant inhibitory activity against enzymes involved in cancer progression. For example, modifications of the oxadiazole ring have led to compounds that disrupt microtubule formation or inhibit tyrosine kinases—both critical pathways in tumor growth. Similarly, piperazine-based analogs have shown promise in preclinical trials for treating metabolic disorders by modulating insulin signaling pathways.

The synthesis of 2-{5-(4-methoxyphenyl)-1,3,4-o xadiazol -2 - ylsulfanyl } - 1 - ( 4 - phen ylpiperazin - 1 - yl ) ethan - 1 - one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the oxadiazole ring followed by condensation with appropriate piperazine derivatives. Advances in catalytic methods have allowed for more efficient synthesis routes while reducing environmental impact—a critical consideration in modern pharmaceutical development.

From a regulatory perspective, 850936 - 81 - 1 must be handled under controlled conditions due to its potential pharmacological activity . While not classified as hazardous material under current guidelines , proper storage and handling protocols should be followed during research and development activities . These measures ensure both worker safety and compliance with Good Laboratory Practice (GLP) standards required for drug discovery initiatives.

The future direction sfor research on this compound include exploring its potential as an antiviral agent or antibiotic . Given its structural similarity t o known bioactive molecules , it may also serve as inspiration f or designing next-generation therapeutics targeting emerging infectious diseases . Collaborative efforts between academic institutions , pharmaceutical companies , an d biotechnology firms will be essential t o translate these findings into clinical applications .